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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of Cesium Tribromide
(CsBrs), a compound of interest for various research applications. The following sections
outline the necessary reagents, equipment, and step-by-step procedures for the successful
preparation of this inorganic compound.

I. Overview and Synthesis Methods

Cesium tribromide is an inorganic compound with the chemical formula Cs*[Brs]~. It is not a
compound containing Cesium in a +3 oxidation state but rather an ionic compound consisting
of a Cesium cation and a tribromide anion.[1] It typically appears as an orange solid or dark red
crystals.[2]

Several methods for the synthesis of Cesium tribromide have been reported:

e Direct Reaction with Bromine: This method involves the direct reaction of Cesium bromide
with liquid bromine. It is a straightforward approach suitable for laboratory-scale synthesis.

» Crystallization from Aqueous Solution: Cesium tribromide can be obtained by crystallization
from a concentrated aqueous solution of Cesium bromide containing a large amount of
bromine.[2]
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o Hydrothermal Synthesis: A hydrothermal reaction involving Cesium bromide, Cesium
bromate, and hydrobromic acid can also be employed to generate Cesium tribromide in
situ.[2]

This document will provide a detailed protocol for the direct reaction method due to its simplicity
and accessibility.

Il. Quantitative Data

The following table summarizes the key quantitative data for Cesium tribromide.

Property Value

Chemical Formula CsBrs

Molar Mass 372.617 g/mol

Appearance Orange solid or dark red crystals[2]
Melting Point 38 °C (decomposes)[2]

Crystal System Orthorhombic

Solubility Decomposes in water

Note: Reaction yield is not explicitly stated in the reviewed literature and will depend on the
specific experimental conditions and scale.

lll. Experimental Protocol: Direct Synthesis of
Cesium Tribromide

This protocol details the synthesis of Cesium tribromide from Cesium bromide and liquid
bromine.[1]

A. Materials and Reagents
e Cesium bromide (CsBr), finely powdered

e Liquid bromine (Brz)
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Fume hood

Round-bottom flask

Heating mantle with stirrer

Schlenk line or inert gas (Argon or Nitrogen) supply (optional, for improved handling)
Glassware for filtration (e.g., Bichner funnel, filter paper)

Drying apparatus (e.g., vacuum desiccator)
. Safety Precautions

Bromine is highly toxic, corrosive, and volatile. All manipulations involving liquid bromine
must be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Have a bromine spill kit and appropriate neutralizing agents (e.g., sodium thiosulfate
solution) readily available.

C. Detailed Procedure
» Preparation of Reactants:

o Ensure the Cesium bromide is finely powdered to maximize the reaction surface area. If
necessary, grind the CsBr in a mortar and pestle.

o All glassware should be thoroughly dried before use to prevent unwanted side reactions.
o Reaction Setup:
o In a fume hood, add the finely powdered Cesium bromide to a round-bottom flask.

o Carefully add liquid bromine to the flask containing the Cesium bromide. A slight excess of
bromine is generally used to ensure complete reaction. The exact stoichiometry isa 1:1
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molar ratio of CsBr to Br-.

¢ Reaction Conditions:

o Gently heat the mixture using a heating mantle. The temperature should be controlled to
avoid vigorous boiling of the bromine. A temperature range of 40-50 °C is typically
sufficient.

o Stir the reaction mixture continuously to ensure homogeneity.

o The reaction progress can be monitored by the color change and the dissolution of the
solid Cesium bromide.

¢ Removal of Excess Bromine:

o Once the reaction is complete (the solid CsBr has reacted), the excess bromine needs to
be removed.

o This can be achieved by gentle heating under a steady stream of inert gas (Argon or
Nitrogen) or by applying a vacuum. Care must be taken not to sublime the product.

« |solation and Purification of the Product:
o The resulting Cesium tribromide product should be a solid.

o If necessary, the product can be purified by washing with a small amount of a non-polar
solvent in which CsBrs is insoluble, followed by filtration.

o Dry the final product under vacuum to remove any residual solvent.
o Storage:

o Cesium tribromide is sensitive to moisture and should be stored in a tightly sealed
container in a desiccator.

IV. Visualizations

A. Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reactant Preparation
(Finely powdered CsBr)
Reaction
(CsBr + liquid Brz)
Gentle Heating
(40-50 °C with stirring)
Removal of Excess Br2
(Heating under inert gas or vacuum)
Product Isolation
(Filtration)
Purification
(Washing with non-polar solvent)
Drying
(Vacuum desiccator)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Cesium tribromide.

B. Logical Relationship of the Synthesis
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Caption: Logical relationship of the reactants and product in the synthesis of Cesium
tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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